Cas no 97945-27-2 (2-(2-phenyl-1H-indol-3-yl)acetaldehyde)

2-(2-phenyl-1H-indol-3-yl)acetaldehyde structure
97945-27-2 structure
Product Name:2-(2-phenyl-1H-indol-3-yl)acetaldehyde
CAS No:97945-27-2
MF:C16H13NO
MW:235.280524015427
CID:801463
PubChem ID:45789862
Update Time:2025-09-26

2-(2-phenyl-1H-indol-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • (2-Phenyl-1H-indol-3-yl)acetaldehyde
    • (2-Phenyl-1H-indol-3-yl)-acetaldehyde
    • 1H-Indole-3-acetaldehyde,2-phenyl-
    • 2-(2-phenyl-1H-indol-3-yl)acetaldehyde
    • 2-(2-phenyl-1H-indol-3-yl)ethanal
    • 2-phenylindole-3-acetaldehyde
    • AKOS017344758
    • FT-0649532
    • AMY14949
    • AB28453
    • DTXSID70672076
    • 2-Phenyl-1H-Indole-3-Acetaldehyde
    • A845770
    • 97945-27-2
    • G69288
    • DB-080478
    • Inchi: 1S/C16H13NO/c18-11-10-14-13-8-4-5-9-15(13)17-16(14)12-6-2-1-3-7-12/h1-9,11,17H,10H2
    • InChI Key: YFPBRFBNKDLVNJ-UHFFFAOYSA-N
    • SMILES: O=CCC1C2C=CC=CC=2NC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 235.10000
  • Monoisotopic Mass: 235.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 32.9A^2

Experimental Properties

  • Density: 1.192
  • Boiling Point: 476.8°C at 760 mmHg
  • Flash Point: 245.1°C
  • Refractive Index: 1.66
  • PSA: 32.86000
  • LogP: 3.57630

2-(2-phenyl-1H-indol-3-yl)acetaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-phenyl-1H-indol-3-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM247159-1g
2-(2-Phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
1g
$561 2021-08-04
Chemenu
CM247159-5g
2-(2-Phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
5g
$2244 2021-08-04
Chemenu
CM247159-1g
2-(2-Phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
1g
$556 2024-07-18
Alichem
A199007150-1g
2-(2-Phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
1g
$588.00 2023-08-31
Alichem
A199007150-5g
2-(2-Phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
5g
$2496.00 2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5525-100MG
2-(2-phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
100MG
¥ 904.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5525-250MG
2-(2-phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
250MG
¥ 1,445.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5525-500MG
2-(2-phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
500MG
¥ 2,409.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5525-1G
2-(2-phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
1g
¥ 3,610.00 2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5525-5G
2-(2-phenyl-1H-indol-3-yl)acetaldehyde
97945-27-2 95%
5g
¥ 10,830.00 2023-04-12

2-(2-phenyl-1H-indol-3-yl)acetaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:97945-27-2)2-(2-phenyl-1H-indol-3-yl)acetaldehyde
Order Number:A845770
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:07
Price ($):207.0/556.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:97945-27-2)2-(2-phenyl-1H-indol-3-yl)acetaldehyde
A845770
Purity:99%/99%
Quantity:250mg/1g
Price ($):207.0/556.0
Email